Cas no 30454-76-3 (1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)-)

1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)- structure
30454-76-3 structure
Product Name:1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)-
CAS No:30454-76-3
MF:C9H4N6O8
MW:324.163460731506
CID:321574
PubChem ID:329471
Update Time:2025-04-19

1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)-
    • 4-nitro-1-(2,4,6-trinitrophenyl)imidazole
    • 1-(2',4',6'-trinitrophenyl)-4-nitroimidazole
    • 2-Nitro-1-pikrylimidazol
    • 4-nitro-1-(2,4,6-trinitro-phenyl)-1H-imidazole
    • 4-Nitro-1-pikrylimidazol
    • AC1L74TP
    • NSC312462
    • NSC-312462
    • DTXSID90317194
    • 30454-76-3
    • Inchi: 1S/C9H4N6O8/c16-12(17)5-1-6(13(18)19)9(7(2-5)14(20)21)11-3-8(10-4-11)15(22)23/h1-4H
    • InChI Key: JGDFIPYCBGKKND-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1N1C=NC(=C1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 324.00912
  • Monoisotopic Mass: 324.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 201Ų

Experimental Properties

  • Density: 2.05
  • Boiling Point: 563.7°Cat760mmHg
  • Flash Point: 294.7°C
  • Refractive Index: 1.82
  • PSA: 190.38
  • LogP: 3.59790
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